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Compound of Interest

Compound Name: Alclofenac

Cat. No.: B1666827 Get Quote

An In-depth Technical Guide on the Synthesis and Chemical Structure of [4-(Allyloxy)-3-

chlorophenyl]acetic acid

Introduction
[4-(Allyloxy)-3-chlorophenyl]acetic acid is an organic compound with the chemical formula

C11H11ClO3[1]. It belongs to the class of phenylacetic acids, which are known for their

biological activities. For instance, related compounds are utilized as anti-inflammatory

analgesics, antipyretics, and treatments for rheumatism[2]. The structural features of [4-

(Allyloxy)-3-chlorophenyl]acetic acid, specifically the chlorinated and allyloxy-substituted phenyl

ring attached to an acetic acid moiety, make it a compound of interest for research and

development in the pharmaceutical and chemical industries. This document provides a detailed

overview of its synthesis, chemical structure, and physicochemical properties based on

available literature.

Chemical Structure and Properties
The chemical structure consists of a benzene ring substituted with a chloro group at position 3,

an allyloxy group at position 4, and an acetic acid group at position 1.

Table 1: Physicochemical Properties of [4-(Allyloxy)-3-chlorophenyl]acetic acid
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Property Value Reference

CAS Number 22131-79-9 [1]

Molecular Formula C11H11ClO3 [1]

Molecular Weight 226.66 g/mol [1]

Melting Point 91-92 °C [3]

Synthesis of [4-(Allyloxy)-3-chlorophenyl]acetic acid
Two primary synthetic routes are described in the patent literature. The first is a two-step

process starting from a substituted phenylacetic acid ester, and the second is a more complex,

four-step synthesis commencing from o-chlorophenol.

Synthesis Route 1: From Methyl 3-chloro-4-
hydroxyphenylacetate
This method involves the allylation of a hydroxyl group, followed by the hydrolysis of the methyl

ester to yield the final carboxylic acid. The overall yield for this process is reported to be 78%

[3].
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Methyl 3-chloro-4-
hydroxyphenylacetate

Methyl 4-allyloxy-3-
chlorophenylacetate

 1. Allylation
(Reflux, 6h)

Allyl bromide,
K₂CO₃, Acetone

[4-(Allyloxy)-3-chlorophenyl]acetic acid

 2. Hydrolysis
(Reflux, 1h)

20% NaOH (aq),
20% HCl (aq)
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o-Chlorophenol

o-Chlorophenyl
allyl ether

 1. Allylation

3-Chloro-4-allyloxy
oxyphenylglyoxalate

 2. Reaction with
Oxalate Derivative

3-Chloro-4-allyloxy
phenyl acet ethyl ester

 3. Reduction/Rearrangement
(Hydrazine, KOH)

[4-(Allyloxy)-3-chlorophenyl]acetic acid

 4. Hydrolysis
(NaOH/KOH, HCl)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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